N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C17H20N4O3S/c1-11-17(13-5-8-25-10-13)12(2)21(19-11)7-6-18-14(22)9-20-15(23)3-4-16(20)24/h5,8,10H,3-4,6-7,9H2,1-2H3,(H,18,22)
• InChI Key: XESUOYLAKJMVSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)CN2C(=O)CCC2=O)C)C3=CSC=C3
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Innovative Heterocycles Synthesis

Research has explored the synthesis of innovative heterocycles incorporating thiadiazole moieties, demonstrating a wide application in producing various compounds like pyrrole, pyridine, and thiophene derivatives. These synthesized compounds have shown potential as insecticidal agents against pests such as the cotton leafworm, Spodoptera littoralis, highlighting their application in agricultural science and pest management (Fadda et al., 2017).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of coordination complexes constructed from pyrazole-acetamide derivatives have been reported, with studies on their self-assembly processes influenced by hydrogen bonding. These complexes exhibit significant antioxidant activity, suggesting their potential in pharmaceutical research and development as therapeutic agents with antioxidant properties (Chkirate et al., 2019).

Structurally Diverse Library Generation

Utilizing a ketonic Mannich base derived from 2-acetylthiophene, a structurally diverse library of compounds has been generated through alkylation and ring closure reactions. This research underlines the chemical versatility of such compounds, offering a broad spectrum of potential applications in medicinal chemistry and drug discovery (Roman, 2013).

Antimicrobial Activity of Novel Heterocycles

Studies have also focused on the synthesis of new heterocycles incorporating antipyrine moieties, tested and evaluated for their antimicrobial agents. This research contributes to the development of new antimicrobial agents, which is crucial in the fight against resistant microbial strains (Bondock et al., 2008).